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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene-d4

Cat. No.: B1474433

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1,3-
Dimethoxybenzene-d4, a deuterated isotopologue of 1,3-Dimethoxybenzene. This document
is intended to be a valuable resource for professionals in research and drug development who
utilize deuterated compounds for mechanistic studies, as metabolic tracers, or as internal
standards in analytical applications.

Core Physical Properties

While specific experimental data for 1,3-Dimethoxybenzene-d4 is not extensively available in
public literature, its physical properties can be closely estimated by understanding the known
values of its non-deuterated counterpart, 1,3-Dimethoxybenzene, and the general effects of
deuterium substitution. The replacement of four hydrogen atoms with deuterium on the
benzene ring will result in a slight increase in molecular weight, which can influence properties
such as density, boiling point, and melting point.

The following table summarizes the key physical properties of 1,3-Dimethoxybenzene. The
corresponding values for 1,3-Dimethoxybenzene-d4 are expected to be marginally higher
where influenced by mass.
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1,3-Dimethoxybenzene-d4

Property 1,3-Dimethoxybenzene .
(Estimated)
Molecular Formula CsH1002 CsHeD4O2
Molecular Weight 138.16 g/mol [1] 142.19 g/mol
Melting Point -52 °C[2] Slightly higher than -52 °C
N ) Slightly higher than 85-87 °C
Boiling Point 85-87 °C at 7 mmHg
at 7 mmHg
) Slightly higher than 1.055 g/mL
Density 1.055 g/mL at 25 °C[1]
at 25 °C
N Miscible with toluene; Water: Similar to the non-deuterated
Solubility
1.216 g/L (25 °C)[2] form

Experimental Protocols for Physical Property
Determination

To ascertain the precise physical properties of 1,3-Dimethoxybenzene-d4, the following
standard experimental methodologies are recommended.

Melting Point Determination

The melting point can be determined using a capillary tube method with a calibrated melting
point apparatus. The sample is heated slowly, and the temperature range from the appearance
of the first liquid droplet to complete liquefaction is recorded.

Boiling Point Determination

The boiling point at a specific pressure can be measured using distillation. The temperature of
the vapor in equilibrium with the boiling liquid is recorded. For small sample sizes, a micro-
boiling point determination method can be employed.

Density Measurement
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The density can be accurately measured using a pycnometer or a digital density meter at a
controlled temperature. This involves determining the mass of a known volume of the liquid.

Solubility Assessment

Solubility can be determined by adding the solute to a known volume of the solvent at a
specific temperature until saturation is reached. The concentration of the saturated solution is
then measured, often by spectroscopic or chromatographic techniques.

Logical Workflow for Compound Characterization

The identity and purity of a synthesized batch of 1,3-Dimethoxybenzene-d4 should be
confirmed through a systematic analytical workflow. The following diagram illustrates a typical
process for the characterization and quality control of a synthesized chemical compound.
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Caption: A logical workflow for the synthesis, characterization, and quality control of a chemical
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
1,3-Dimethoxybenzene-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1474433#1-3-dimethoxybenzene-d4-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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